N-ethyl-N-{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}amine

• Molecular Formula: C17H20FNO2
• Molecular Weight: 289.34 g/mol
• IUPAC Name: N-[[2-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]ethanamine
• InChI: InChI=1S/C17H20FNO2/c1-3-19-11-14-5-4-6-16(20-2)17(14)21-12-13-7-9-15(18)10-8-13/h4-10,19H,3,11-12H2,1-2H3
• InChI Key: FSZQAJRUAFRNHN-UHFFFAOYSA-N
• SMILES: CCNCC1=C(C(=CC=C1)OC)OCC2=CC=C(C=C2)F

Description

N-ethyl-N-{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}amine, also known as FEN, is a chemical compound that has been gaining attention in the field of scientific research due to its potential applications in various areas. FEN is a member of the phenethylamine family of compounds and is structurally similar to other compounds such as amphetamines and cathinones.

Mechanism of Action

The exact mechanism of action of N-ethyl-N-{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}amine is not fully understood, but it is believed to act as a monoamine releaser, increasing the levels of neurotransmitters such as dopamine, norepinephrine, and serotonin in the brain. This increase in neurotransmitter levels is thought to be responsible for the antidepressant and cognitive enhancing effects of N-ethyl-N-{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}amine.
Biochemical and Physiological Effects:
N-ethyl-N-{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}amine has been shown to have several biochemical and physiological effects in animal models. These effects include an increase in locomotor activity, an increase in heart rate and blood pressure, and an increase in body temperature. N-ethyl-N-{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}amine has also been shown to increase the levels of dopamine, norepinephrine, and serotonin in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-ethyl-N-{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}amine in lab experiments is its potential as a tool for studying the role of monoamines in various physiological and behavioral processes. N-ethyl-N-{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}amine can be used to selectively increase the levels of dopamine, norepinephrine, and serotonin in the brain, allowing researchers to study the effects of these neurotransmitters on various processes.
One limitation of using N-ethyl-N-{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}amine in lab experiments is its potential for abuse. N-ethyl-N-{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}amine is a psychoactive compound and has been shown to have addictive potential in animal models. Therefore, caution must be taken when using N-ethyl-N-{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}amine in lab experiments to ensure that it is not being used inappropriately.

Future Directions

There are several future directions for research on N-ethyl-N-{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}amine. One area of research is its potential as a treatment for depression and anxiety disorders in humans. Further studies are needed to determine the safety and efficacy of N-ethyl-N-{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}amine in humans.
Another area of research is its potential as a cognitive enhancer in humans. Further studies are needed to determine the optimal dosage and duration of treatment for cognitive enhancement.
Finally, further studies are needed to determine the long-term effects of N-ethyl-N-{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}amine use on the brain and body. It is important to understand the potential risks and benefits of N-ethyl-N-{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}amine before it can be used safely and effectively in humans.

Synthesis Methods

The synthesis of N-ethyl-N-{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}amine involves several steps, starting with the reaction of 3-methoxybenzyl chloride with potassium carbonate to form 3-methoxybenzyl potassium carbonate. This intermediate is then reacted with 4-fluorobenzyl bromide to form 2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl potassium carbonate. Finally, N-ethyl-N-methylamine is reacted with the intermediate to form N-ethyl-N-{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}amine.

Scientific Research Applications

N-ethyl-N-{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}amine has been the subject of several scientific studies due to its potential applications in various areas. One area of research is its potential use as a treatment for depression and anxiety disorders. Studies have shown that N-ethyl-N-{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}amine has an antidepressant effect in animal models, and it has been suggested that it may be useful in the treatment of depression in humans.
Another area of research is its potential as a cognitive enhancer. Studies have shown that N-ethyl-N-{2-[(4-fluorobenzyl)oxy]-3-methoxybenzyl}amine can improve cognitive performance in animal models, and it has been suggested that it may be useful in the treatment of cognitive impairment in humans.